Cas no 1650546-23-8 (5-Bromo-1-cyclopropyl-1H-benzo[d]imidazol-7-ol)

• Product Name: 5-Bromo-1-cyclopropyl-1H-benzo[d]imidazol-7-ol
• CAS No: 1650546-23-8
• MF: C₁₀H₉BrN₂O
• MW: 253.095261335373
• CID: 4702889
• Update Time: 2025-06-14

5-Bromo-1-cyclopropyl-1H-benzo[d]imidazol-7-ol Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-cyclopropyl-1H-benzo[d]imidazol-7-ol
• OGNDNAJCUNNPDB-UHFFFAOYSA-N

• Inchi： 1S/C10H9BrN2O/c11-6-3-8-10(9(14)4-6)13(5-12-8)7-1-2-7/h3-5,7,14H,1-2H2
• InChI Key： OGNDNAJCUNNPDB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=1)N=CN2C1CC1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Topological Polar Surface Area: 38

Additional information on 5-Bromo-1-cyclopropyl-1H-benzo[d]imidazol-7-ol

Comprehensive Analysis of 5-Bromo-1-cyclopropyl-1H-benzo[d]imidazol-7-ol (CAS No. 1650546-23-8): Properties, Applications, and Research Insights

The compound 5-Bromo-1-cyclopropyl-1H-benzo[d]imidazol-7-ol (CAS No. 1650546-23-8) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and material science research. With its unique benzimidazole core and cyclopropyl substitution, this compound exhibits intriguing chemical properties that make it a valuable intermediate for drug discovery and functional material development. Researchers are particularly interested in its bioactive potential, as benzimidazole derivatives are known for their diverse pharmacological activities.

Recent studies have focused on the structure-activity relationship (SAR) of 5-Bromo-1-cyclopropyl-1H-benzo[d]imidazol-7-ol, exploring how its bromine substituent and hydroxyl group influence molecular interactions. The presence of these functional groups enables potential applications in medicinal chemistry, particularly in the design of enzyme inhibitors and receptor modulators. Its CAS No. 1650546-23-8 serves as a crucial identifier in chemical databases, facilitating global research collaboration and patent documentation.

From a synthetic chemistry perspective, the cyclopropyl ring in this compound introduces interesting steric and electronic effects that can modulate biological activity. This feature aligns with current trends in fragment-based drug design, where small, rigid structures are used to optimize binding affinity. The compound's solubility profile and stability under physiological conditions are also subjects of ongoing investigation, as these factors critically impact its potential therapeutic applications.

In material science, 5-Bromo-1-cyclopropyl-1H-benzo[d]imidazol-7-ol has shown promise as a building block for organic electronic materials. Its conjugated system and ability to participate in hydrogen bonding networks make it interesting for developing molecular sensors or organic semiconductors. Researchers are examining its photophysical properties and potential use in optoelectronic devices, responding to the growing demand for sustainable materials in electronics.

The safety profile and environmental impact of CAS No. 1650546-23-8 are being carefully evaluated as part of green chemistry initiatives. Modern laboratories emphasize the development of eco-friendly synthesis routes for such compounds, minimizing hazardous byproducts while maintaining high yields. This approach addresses both industrial scalability concerns and regulatory requirements for chemical production.

Analytical characterization of 5-Bromo-1-cyclopropyl-1H-benzo[d]imidazol-7-ol typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide crucial insights into its molecular structure and purity, which are essential for research reproducibility. The compound's chromatographic behavior has been documented to assist in quality control during pharmaceutical development.

Looking forward, the scientific community anticipates expanded applications for CAS No. 1650546-23-8 in precision medicine and personalized therapeutics. Its structural features make it a candidate for targeted drug delivery systems and bioconjugation strategies. As computational chemistry tools advance, in silico screening of this compound's derivatives may reveal novel biological activities, accelerating the drug discovery process.

The commercial availability of 5-Bromo-1-cyclopropyl-1H-benzo[d]imidazol-7-ol through specialty chemical suppliers has facilitated broader research access. However, scientists emphasize the importance of proper compound storage and handling protocols to maintain its integrity. Current market analysis shows growing demand for such high-purity intermediates in both academic and industrial research settings.

Patent literature reveals increasing intellectual property activity surrounding benzimidazole derivatives like CAS No. 1650546-23-8, particularly in therapeutic areas addressing chronic diseases and age-related conditions. This reflects broader trends in healthcare innovation and the search for novel small molecule therapeutics with improved efficacy and safety profiles.

In conclusion, 5-Bromo-1-cyclopropyl-1H-benzo[d]imidazol-7-ol represents a versatile chemical entity with significant potential across multiple scientific disciplines. Its continued study contributes valuable knowledge to molecular design principles while addressing contemporary challenges in healthcare and sustainable technology development. The compound's unique features ensure its ongoing relevance in cutting-edge research initiatives worldwide.